Cas no 1796969-64-6 (N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide
• CAS No: 1796969-64-6
• MF: C₂₅H₃₁N₅O₂
• MW: 433.54594540596
• CID: 5369932
• Update Time: 2025-06-03

N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]-1-piperazinecarboxamide
• N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide

• Inchi： 1S/C25H31N5O2/c1-32-23-9-7-21(8-10-23)11-12-27-25(31)30-19-16-28(17-20-30)15-18-29-14-13-26-24(29)22-5-3-2-4-6-22/h2-10,13-14H,11-12,15-20H2,1H3,(H,27,31)
• InChI Key： FODXOJDARNIMAZ-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=C(OC)C=C2)=O)CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide

Recent Advances in the Study of N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide (CAS: 1796969-64-6)

The compound N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide (CAS: 1796969-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Preliminary results suggest that this molecule exhibits high selectivity for certain receptor subtypes, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways implicated in various disease states. For instance, recent findings indicate that N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide exhibits potent inhibitory effects on inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for neurological disorders, although further studies are needed to confirm these effects.

The safety profile of N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide has also been a focus of recent research. Toxicological assessments conducted in animal models have revealed a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, researchers caution that long-term studies are necessary to fully evaluate the compound's safety and potential side effects, particularly in the context of chronic administration.

Looking ahead, the development of N-[2-(4-methoxyphenyl)ethyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine-1-carboxamide as a therapeutic agent will require further optimization of its pharmacokinetic properties and rigorous clinical testing. Current efforts are focused on identifying suitable formulations to enhance its stability and delivery, as well as exploring potential combination therapies to maximize its therapeutic efficacy. The compound's unique chemical structure and promising preclinical data position it as a valuable candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.